1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-5-yl)-N-methylmethanamine

Specification

• CAS No.: 2098068-55-2
• Molecular Formula: C13H16FN3
• Molecular Weight: 233.28 g/mol
• IUPAC Name: 1-[2-(2-fluoroethyl)-5-phenylpyrazol-3-yl]-N-methylmethanamine
• Standard InChI: InChI=1S/C13H16FN3/c1-15-10-12-9-13(16-17(12)8-7-14)11-5-3-2-4-6-11/h2-6,9,15H,7-8,10H2,1H3
• Standard InChI Key: ICVFTTKPRRSPGV-UHFFFAOYSA-N
• SMILES: CNCC1=CC(=NN1CCF)C2=CC=CC=C2
• Canonical SMILES: CNCC1=CC(=NN1CCF)C2=CC=CC=C2

Introduction

Synthesis Methods

The synthesis of pyrazole-based compounds typically involves multi-step organic synthesis protocols. Common methods include:

• Condensation Reactions: Often used to form the pyrazole ring.

• Alkylation: To introduce substituents like the fluoroethyl group.

• Amination: To add the methylamine group.

Synthesis Step	Reagents	Conditions
Pyrazole Formation	Hydrazine, β-keto ester	Acidic conditions, reflux
Alkylation	Fluoroethyl halide	Base, solvent like DMF
Amination	Methylamine	Solvent like methanol, room temperature

Biological Activity and Potential Applications

Pyrazole derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of a fluoroethyl group and a phenyl ring in 1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-5-yl)-N-methylmethanamine could enhance its interaction with biological targets, potentially modulating biochemical pathways.

Biological Activity	Potential Mechanism
Antimicrobial	Interference with microbial enzymes or membranes
Anticancer	Inhibition of cell proliferation pathways
Anti-inflammatory	Modulation of inflammatory response mediators

Research Findings and Future Directions

While specific research findings on 1-(1-(2-fluoroethyl)-3-phenyl-1H-pyrazol-5-yl)-N-methylmethanamine are scarce, related compounds have shown promising biological activities. Future studies should focus on:

• In Vitro and In Vivo Testing: To evaluate its efficacy and safety.

• Structure-Activity Relationship (SAR) Studies: To optimize its biological activity.

• Pharmacokinetic and Pharmacodynamic Analysis: To understand its metabolism and interaction with biological systems.